Cas no 101975-15-9 (Ethanone,1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-)

• Product Name: Ethanone,1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-
• CAS No: 101975-15-9
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• CID: 124812
• PubChem ID: 20202860
• Update Time: 2025-05-19

Ethanone,1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-
• 1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]ethanone
• 4'-(1,1,2,2-TETRAFLUOROETHOXY)ACETOPHENONE
• A800493
• ACMC-1BU0Q
• AG-D-09821
• CTK4A0497
• FT-0642465
• KB-53249
• 4-(1,1,2,2-TETRAFLUOROETHOXY)-ACETOPHENONE
• 1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]ethan-1-one
• Ethanone, 1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-
• AKOS017342924
• 4,4-Bis(glycidyloxy)-3,3,5,5-tetramethylbiphenyl
• 101975-15-9
• MFCD04972966
• DTXSID30603503
• SCHEMBL2714104
• 4/'-(1,1,2,2-TETRAFLUOROETHOXY)ACETOPHENONE
• 1-(4-(1,1,2,2-Tetrafluoroethoxy)phenyl)ethanone

• Inchi： 1S/C10H8F4O2/c1-6(15)7-2-4-8(5-3-7)16-10(13,14)9(11)12/h2-5,9H,1H3
• InChI Key： NTVMTPUVGLCMQE-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OC1C=CC(C(C)=O)=CC=1)F

Computed Properties

• Exact Mass: 236.04600
• Monoisotopic Mass: 236.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.12590

Ethanone,1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on Ethanone,1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-

Ethanone, 1-[4-(1,1,2,2-Tetrafluoroethoxy)phenyl] (CAS No. 101975-15-9): A Comprehensive Overview

Ethanone, 1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl], also known by its CAS registry number CAS No. 101975-15-9, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of aromatic ketones and is characterized by its unique structure featuring a tetrafluoroethoxy group attached to a phenyl ring. The presence of the tetrafluoroethoxy group imparts distinctive chemical and physical properties to the molecule, making it valuable in both academic research and industrial applications.

The synthesis of Ethanone, 1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl] typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the aryl ether moiety. These methods not only enhance yield but also reduce the environmental footprint associated with traditional synthesis routes.

One of the most notable applications of this compound is in the field of pharmacology. The tetrafluoroethoxy group is known to enhance lipophilicity and improve drug permeability across biological membranes. Consequently, Ethanone, 1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl] has been utilized as a building block in the development of potential drug candidates targeting various therapeutic areas. Recent studies have highlighted its role in modulating cellular signaling pathways associated with neurodegenerative diseases and cancer.

In addition to its pharmacological applications, this compound has found utility in materials science. The unique electronic properties of the tetrafluoroethoxy group make it a promising candidate for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. Recent findings suggest that incorporating this compound into such devices can improve their efficiency and stability under operational conditions.

The environmental impact of Ethanone, 1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl] has also garnered attention from regulatory bodies and researchers alike. While it is not classified as a hazardous chemical under current regulations (e.g., not listed as a dangerous good or controlled substance), its persistence in certain environmental matrices necessitates careful handling and disposal practices. Ongoing studies aim to assess its biodegradation pathways and develop strategies for minimizing its ecological footprint.

From a toxicological perspective, recent studies have evaluated the acute and chronic toxicity profiles of this compound. Experimental data indicate that it exhibits low toxicity at typical exposure levels; however, further research is required to fully understand its long-term effects on human health and ecosystems.

In conclusion, Ethanone, specifically Ethanone, with its unique structural features and versatile applications across multiple disciplines represents a significant advancement in modern chemistry. As research continues to uncover new insights into its properties and potential uses,CAS No. 101975-15-9 will undoubtedly play an increasingly important role in both academic and industrial settings.